Cas no 182233-30-3 (2-Benzenesulfonyl-5-methylpyridine)

• Product Name: 2-Benzenesulfonyl-5-methylpyridine
• CAS No: 182233-30-3
• MF: C₁₂H₁₁NO₂S
• MW: 233.286241769791
• CID: 2783466
• PubChem ID: 10130851
• Update Time: 2025-04-21

2-Benzenesulfonyl-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL6943431
• DTXSID60436043
• 2-benzenesulfonyl-5-methylpyridine
• PYRIDINE, 5-METHYL-2-(PHENYLSULFONYL)-
• 182233-30-3
• KHYGTXQRUMAZQW-UHFFFAOYSA-N
• 2-Benzenesulfonyl-5-methylpyridine

• Inchi： 1S/C12H11NO2S/c1-10-7-8-12(13-9-10)16(14,15)11-5-3-2-4-6-11/h2-9H,1H3
• InChI Key： KHYGTXQRUMAZQW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CN=1)(C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 233.05104977Da
• Monoisotopic Mass: 233.05104977Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55.4Ų